Cas no 1227581-80-7 (2-Nitro-6-(trifluoromethyl)benzonitrile)

2-Nitro-6-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 2-Nitro-6-(trifluoromethyl)benzonitrile
• SY317031
• DB-211769
• CS-0060300
• 1227581-80-7
• PS-10494
• A890992
• YRZJMLWYQLTJHS-UHFFFAOYSA-N
• MFCD16606330
• Benzonitrile, 2-nitro-6-(trifluoromethyl)-
• AKOS022171911
• 2-Cyano-3-nitrobenzotrifluoride, 2-Cyano-3-(trifluoromethyl)nitrobenzene, 6-Nitro-alpha,alpha,alpha-trifluoro-o-tolunitrile
• DTXSID10745374
• +Expand

• MDL： MFCD16606330
• InChIKey： YRZJMLWYQLTJHS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H3F3N2O2/c9-8(10,11)6-2-1-3-7(13(14)15)5(6)4-12/h1-3H
• SMILES： C1=CC(=C(C#N)C(=C1)[N+](=O)[O-])C(F)(F)F

Computed Properties

• Exact Mass: 216.01466183g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.01466183g/mol
• Heavy Atom Count: 15
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų